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Compound of Interest

Compound Name: Folic acid methyl ester

Cat. No.: B15390113

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
synthetic methodology for folic acid methyl ester, a key derivative of folic acid used in various
research and pharmaceutical development contexts. This document details the expected
nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside
a detailed experimental protocol for its synthesis and characterization.

Introduction

Folic acid, a B-vitamin, plays a crucial role in numerous biological processes. Its synthetic
derivative, folic acid methyl ester, is of significant interest to researchers for its modified
solubility and potential as an intermediate in the synthesis of more complex folate conjugates
for targeted drug delivery and imaging applications. Accurate and comprehensive
spectroscopic data is paramount for the unambiguous identification and quality control of this
compound. This guide aims to provide that critical information in a clear and accessible format.

Spectroscopic Data

The following tables summarize the key spectroscopic data for folic acid methyl ester. This
data is essential for the structural elucidation and purity assessment of the compound.
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Table 1: *H NMR Spectroscopic Data of Folic Acid Methyl

Ester
Chemical Shift (6) ppm Multiplicity Assignment
~8.65 S H-7 (Pteridine ring)
~7.65 d Aromatic CH (p-aminobenzoyl)
~6.65 d Aromatic CH (p-aminobenzoyl)
~4.50 d CH2-N
~4.35 m a-CH (Glutamic acid)
~3.60 S -OCHs (Methyl ester)
~2.20 m y-CH2 (Glutamic acid)
~2.00 m B-CH:z (Glutamic acid)

Note: Data is typically acquired in DMSO-ds. The precise chemical shifts may vary slightly

depending on the solvent and instrument.

Table 2: *C NMR Spectroscopic Data of Folic Acid

Methyl Ester

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.benchchem.com/product/b15390113?utm_src=pdf-body
https://www.benchchem.com/product/b15390113?utm_src=pdf-body
https://www.benchchem.com/product/b15390113?utm_src=pdf-body
https://www.benchchem.com/product/b15390113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15390113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (6) ppm

Assignment

~174 C=0 (y-carboxyl)

~173 C=0 (o-ester)

~166 C=0 (Amide)

~162 C-4 (Pteridine ring)

~156 C-2 (Pteridine ring)

~151 C-8a (Pteridine ring)

~148 Aromatic C (p-aminobenzoyl)
~129 Aromatic CH (p-aminobenzoyl)
~121 Aromatic C (p-aminobenzoyl)
~111 Aromatic CH (p-aminobenzoyl)
~52 a-CH (Glutamic acid)

~51 -OCHs (Methyl ester)

~45 CH2-N

~31 B-CH:z (Glutamic acid)

~27 y-CH2 (Glutamic acid)

Note: Data is typically acquired in DMSO-ds. The precise chemical shifts may vary slightly

depending on the solvent and instrument.

Table 3: FTIR Spectroscopic Data of Folic Acid Methyl

Ester
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Wavenumber (cm~?) Functional Group Assignment

~3400 N-H stretching (Amine and Amide)

~3300 O-H stretching (Carboxylic acid)

~1735 C=0 stretching (Ester)

~1690 C=0 stretching (Carboxylic acid and Amide I)

N-H bending (Amine) and C=C stretching
~1605

(Aromatic)
~1485 C=C stretching (Aromatic)
~1200 C-O stretching (Ester and Carboxylic acid)

Note: The appearance of a strong absorption band around 1735 cm~1 is a key indicator of
successful esterification.

Table 4: Mass Spectrometry Data of Folic Acid Methyl

Ester
mlz lon
456.16 [M+H]*
478.14 [M+Na]*

Note: M represents the folic acid methyl ester molecule. The exact m/z values may vary
slightly based on the ionization technique and instrument calibration.

Experimental Protocols
Synthesis of Folic Acid Methyl Ester via Fischer
Esterification

This protocol describes the synthesis of folic acid methyl ester from folic acid using methanol
as both the reagent and solvent, with a strong acid catalyst.
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Materials:

e Folic acid

e Methanol (anhydrous)
 Sulfuric acid (concentrated)
e Sodium bicarbonate

e Dichloromethane

e Anhydrous sodium sulfate
e Round-bottom flask

» Reflux condenser

e Magnetic stirrer with heating
e Separatory funnel

» Rotary evaporator
Procedure:

e Suspend folic acid in anhydrous methanol in a round-bottom flask equipped with a magnetic
stir bar.

o Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.

o Attach a reflux condenser and heat the mixture to reflux with stirring. Maintain reflux for the
appropriate reaction time, monitoring the reaction progress by thin-layer chromatography
(TLC).

 After the reaction is complete, cool the mixture to room temperature.

» Remove the excess methanol using a rotary evaporator.
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Redissolve the residue in a mixture of dichloromethane and water.

Carefully neutralize the aqueous layer by the slow addition of sodium bicarbonate until the
effervescence ceases.

Separate the organic layer using a separatory funnel.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.
Remove the solvent under reduced pressure to yield the crude folic acid methyl ester.

Purify the crude product by column chromatography on silica gel.
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Synthesis and Purification of Folic Acid Methyl Ester
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Spectroscopic Characterization Workflow
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 To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of Folic Acid Methyl
Ester: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15390113#spectroscopic-data-nmr-ir-ms-of-folic-
acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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